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Compound of Interest

Compound Name: Bilirubin

Cat. No.: B3431926 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in preventing the

degradation of bilirubin in laboratory samples.

Frequently Asked Questions (FAQs)
Q1: What is the primary cause of bilirubin degradation in lab samples?

A1: The primary cause of bilirubin degradation is exposure to light, particularly in the blue part

of the spectrum.[1][2][3][4] Bilirubin is a photosensitive molecule that undergoes photo-

oxidation and isomerization when exposed to light, leading to falsely low measured values.[3]

Exposure to direct sunlight can decrease bilirubin levels by as much as 50% within one hour.

[5][6]

Q2: What are the immediate steps I should take after sample collection to prevent bilirubin
degradation?

A2: Immediately after collection, you must protect the specimen from light.[2][7][8][9] This can

be achieved by:

Collecting the sample in an amber-colored or opaque tube.[2][3][10]

If a standard tube is used, it should be wrapped in aluminum foil or other light-blocking

material immediately.[2][11]
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For neonatal samples, it is recommended to turn off bilirubin lights during collection.[9]

Q3: How does temperature affect bilirubin stability?

A3: Temperature plays a significant role in the stability of bilirubin. Lower temperatures

generally slow down the degradation process.[1] When protected from light, bilirubin in serum

or plasma is stable for extended periods at refrigerated or frozen temperatures.[7][12][13]

Q4: My lab experienced a delay in processing. How long can I store samples at different

temperatures?

A4: The stability of bilirubin in serum or plasma, when protected from light, is dependent on

the storage temperature. Below is a summary of stability times at various temperatures.

Temperature Stability Duration

Room Temperature (20-25°C)

Up to 1 day[7][8] (some studies suggest up to 8

hours without significant effect if unprotected

from light in a normal lab environment[12][13])

Refrigerated (2-8°C) Up to 7 days[7][8]

Frozen (-15 to -25°C) Up to 6 months[7][8]

Ultra-low Freezer (-70°C) Longer than 6 months[7]

Q5: Which anticoagulants are acceptable for bilirubin testing?

A5: Serum, lithium heparin plasma, and K2-EDTA plasma are generally acceptable for

bilirubin testing.[7] Other anticoagulants are typically not recommended.[7]

Q6: Can hemolysis affect my bilirubin results?

A6: Yes, hemolysis can interfere with bilirubin measurements.[14][15][16] Hemoglobin absorbs

light at wavelengths used for photometric measurement of bilirubin, which can lead to

inaccurate results.[17] Some analytical methods may report falsely decreased direct bilirubin
in the presence of hemolysis.[16][18] However, for elevated total bilirubin, some studies
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suggest that results from severely hemolyzed specimens may still be reportable with

appropriate commentary, rather than requiring a redraw, especially in neonatal patients.[19]

Troubleshooting Guide
Issue: My bilirubin values are unexpectedly low.

Possible Cause Troubleshooting Step

Light Exposure

- Verify that samples were collected in amber

tubes or immediately wrapped to block light. -

Review the entire sample handling workflow to

identify any steps where the sample might have

been exposed to light for an extended period

(e.g., during thawing, aliquoting, or waiting for

analysis).[3]

Improper Storage Temperature or Duration

- Confirm that the samples were stored at the

correct temperature immediately after collection

and processing. - Check storage logs to ensure

the stability limits for the given temperature were

not exceeded.[7][8]

Incorrect Sample Type

- Ensure that serum, lithium heparin plasma, or

K2-EDTA plasma was used.[7] Using other

anticoagulants can lead to erroneous results.

Issue: The lab rejected my sample due to hemolysis.
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Possible Cause Troubleshooting Step

Improper Sample Collection

- Review venipuncture technique to minimize

trauma to red blood cells. - Ensure gentle mixing

of tubes with anticoagulants by inversion, rather

than vigorous shaking.[5]

Sample Processing Delay
- Separate serum or plasma from cells within

one to two hours of collection.[7][10]

Analyzer Interference Threshold

- Understand the hemolysis index (H-index)

cutoff for the specific analyzer being used.[19] -

For critical samples with high bilirubin, discuss

with the lab the possibility of reporting the result

with a comment about the hemolysis, as some

studies support this for elevated total bilirubin.

[19]

Experimental Protocols
Protocol: Standard Operating Procedure for Bilirubin Sample Collection and Handling

Patient Preparation: For adults, a fast of 4 hours (water is permissible) is recommended

before blood collection.[20]

Specimen Collection:

Collect blood into a serum separator tube (SST), a plain red-top tube, or a tube containing

lithium heparin or K2-EDTA.[7][8]

For neonatal samples, an amber microtainer is preferred.[5][10]

If a standard tube is used, immediately wrap it in aluminum foil or place it in a light-

blocking container.[2][11]

Sample Handling and Processing:
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Mix tubes with anticoagulant by gentle inversion 8-10 times to prevent clotting and

hemolysis.[5]

Allow serum samples to clot for at least 30 minutes at room temperature.[5]

Centrifuge the samples within two hours of collection to separate the serum or plasma

from the cells.[5][7]

Storage and Transport:

If analysis is not performed immediately, store the separated serum or plasma in a light-

protected tube at the appropriate temperature (see stability table above).[7][11]

Transport the samples to the laboratory in a container that protects them from light.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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